Cas no 2308470-84-8 (2-(2R)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid
• CAS No: 2308470-84-8
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 6415854
• PubChem ID: 165558345
• Update Time: 2025-10-23

2-(2R)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid
• 2-[(2R)-1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl]acetic acid
• EN300-1473738
• 2308470-84-8

• Inchi： 1S/C27H29N3O5/c28-14-6-5-13-24(26(33)30-15-7-8-18(30)16-25(31)32)29-27(34)35-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,18,23-24H,5-8,13,15-17H2,(H,29,34)(H,31,32)/t18-,24?/m1/s1
• InChI Key： VLTQQQBMZKERTE-QFADGXAASA-N
• SMILES： O=C(C(CCCC#N)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 120Ų

Additional information on 2-(2R)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid

Introduction to 2-(2R)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic Acid (CAS No: 2308470-84-8)

The compound 2-(2R)-1-5-cyano-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid, identified by the CAS number 2308470-84-8, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a cyano group, a fluorenylmethoxycarbonyl (Fmoc) group, and a pyrrolidine ring. These elements contribute to its versatile chemical properties and reactivity. The Fmoc group, in particular, is well-known for its role as a protecting group in peptide synthesis, which adds to the compound's utility in synthetic chemistry.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in various contexts. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases.

In addition to its pharmacological applications, the synthesis and characterization of this compound have been optimized through advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These advancements have not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production.

Furthermore, the stereochemistry of this compound plays a crucial role in its biological activity. The (2R) configuration at the pyrrolidine ring ensures proper molecular recognition and binding affinity to target proteins. This stereochemical specificity is a hallmark of modern drug design, where precise control over molecular geometry is essential for achieving desired therapeutic outcomes.

The integration of computational chemistry tools has also provided deeper insights into the compound's behavior at the molecular level. Molecular docking studies have revealed that this compound can adopt favorable binding modes with its target proteins, further supporting its potential as a lead molecule for drug development.

In conclusion, 2-(2R)-1-5-cyano-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid (CAS No: 2308470-84-) represents a cutting-edge advancement in organic chemistry with multifaceted applications. Its unique structure, coupled with innovative synthetic methods and promising biological profiles, positions it as a valuable asset in the pursuit of novel therapeutic interventions.